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For Researchers, Scientists, and Drug Development Professionals

Abstract
Sodium phenoxyacetate, the sodium salt of phenoxyacetic acid, serves as a key intermediate

in various chemical and pharmaceutical syntheses. This technical guide provides a preliminary

investigation into sodium phenoxyacetate monohydrate, summarizing its chemical and

physical properties, detailing a laboratory-scale synthesis protocol, and presenting its

crystallographic structure. Furthermore, this document explores the known and potential

biological activities of phenoxyacetate derivatives, including their roles in antibiotic production

and as potential therapeutic agents. Toxicological data is also presented to provide a

preliminary safety profile.

Chemical and Physical Properties
Sodium phenoxyacetate monohydrate is a white to off-white crystalline powder. Its

fundamental properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₈H₉NaO₄ [1]

Molecular Weight 192.14 g/mol [1]

CAS Number 313222-85-4 (hydrate)

Appearance
White to off-white

powder/crystal
[2]

Melting Point 262-264 °C (decomposes) [2]

Solubility in Water 223.6 g/L at 20 °C [2]

pKa (of phenoxyacetic acid) 3.17 at 20 °C

Synthesis of Sodium Phenoxyacetate
A detailed experimental protocol for the synthesis of sodium phenoxyacetate is outlined below,

adapted from patent literature. This one-step reaction involves the reaction of phenol and

chloroacetic acid in a sodium hydroxide solution.

Experimental Protocol:
Materials:

Phenol

Chloroacetic acid

Sodium hydroxide

Deionized water

Procedure:[3]

Preparation of Sodium Hydroxide Solution: Prepare a 9.0% (w/w) aqueous solution of

sodium hydroxide. For example, dissolve 28g of sodium hydroxide in 282ml of deionized

water. Allow the solution to cool to room temperature.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://gsrs.ncats.nih.gov/ginas/app/beta/substances/2LC66O3HWF
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/2LC66O3HWF
https://www.chemicalbook.com/msds/sodium-phenoxyacetate.htm
https://www.chemicalbook.com/msds/sodium-phenoxyacetate.htm
https://www.chemicalbook.com/msds/sodium-phenoxyacetate.htm
https://patents.google.com/patent/CN113788750A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1324497?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction: To the sodium hydroxide solution, add 28.2g (0.30 mol) of phenol and 37.8g (0.40

mol) of chloroacetic acid sequentially while stirring.

Heating: Heat the reaction mixture to 80°C and maintain this temperature for 4 hours with

continuous stirring.

Crystallization: After the reaction is complete, stop heating and allow the solution to cool to

30°C and leave it overnight to facilitate crystallization.

Isolation and Drying: Collect the resulting white solid by suction filtration. Dry the filter cake in

a vacuum oven at 70°C to obtain sodium phenoxyacetate.
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Solution Preparation

Reaction

Workup

Sodium Hydroxide (solid)

9.0% NaOH Solution

Deionized Water

Reaction at 80°C for 4h

Phenol Chloroacetic Acid

Cooling and Crystallization (30°C)

Suction Filtration

Vacuum Drying (70°C)

Sodium Phenoxyacetate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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